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Cat. No.: B055388

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminoethoxydiphenyl borate (2-APB) is a widely utilized, cell-permeable chemical
modulator in calcium signaling research. It is primarily recognized as an inhibitor of inositol
1,4,5-trisphosphate (IP3) receptors (IPsRs) and store-operated Ca?* channels (SOCs)[1][2].
However, its pharmacological profile is complex, as it also modulates the activity of various
Transient Receptor Potential (TRP) channels, activating some (TRPV1, TRPV2, TRPV3) while
inhibiting others (TRPC1, TRPC3, TRPC5)[2][3]. Notably, its effect on store-operated Caz*
entry (SOCE) is dose-dependent, with potentiation observed at low concentrations (1-5 puM)
and inhibition at higher concentrations (>30 pM)[1][3].

These application notes provide a detailed protocol for the preparation of 2-APB stock solutions
for use in cell culture experiments, ensuring reproducibility and optimal performance.

Data Presentation

Accurate preparation of a 2-APB stock solution is critical for achieving reliable and reproducible
experimental results. The following tables summarize the key quantitative data for 2-APB.

Table 1: Chemical and Physical Properties of 2-APB
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Property Value Reference(s)
Molecular Weight ~225.1 g/mol [41516171
Formula C14H16BNO [4][5116]
Appearance White to off-white solid [4]
Purity >98% [61[7]

Table 2: Solubility of 2-APB
Solvent Solubility Reference(s)
DMSO = 9.4 mg/mL [5]
up to 100 mM [7]
45 mg/mL (199.92 mM) [8]
Ethanol up to 10 mM [7]
~5 mg/mL [°]
Water Insoluble [8]
PBS (pH 7.2) ~0.05 mg/mL [9]

Table 3: Recommended Storage Conditions
Form Storage Duration Reference(s)

Temperature

Solid Powder -20°C >4 years 9]
Stock Solution (in
DMSO) -20°C Up to 1 month [11[31[8]
-80°C Up to 1 year [1]8]

Experimental Protocols
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Materials

e 2-Aminoethoxydiphenyl borate (2-APB) powder
e Anhydrous Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or cryovials

e Analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 100 mM 2-APB Stock Solution
in DMSO

e Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and level.

o Place a sterile, empty microcentrifuge tube on the balance and tare it.
e Weighing 2-APB:

o Carefully weigh approximately 22.5 mg of 2-APB powder directly into the tared
microcentrifuge tube. The exact mass will depend on the desired final concentration and
volume. For 1 mL of a 100 mM solution, 22.51 mg is required (based on a molecular
weight of 225.1 g/mol ).

e Solubilization:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the 2-APB powder. It
is crucial to use fresh, anhydrous DMSO as moisture can reduce the solubility of 2-APB[1]

[8].
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 Dissolving:

o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates. If dissolution is difficult, brief sonication in a water bath can be employed[1].

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the
stock solution into single-use aliquots in sterile, tightly sealed cryovials[1].

o Label each aliquot clearly with the compound name (2-APB), concentration (100 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term
storage (up to one year)[1][8].

Protocol for Preparing Working Solutions
e Thawing the Stock Solution:
o Thaw a single aliquot of the 100 mM 2-APB stock solution at room temperature.

e Dilution:

o Prepare the final working solution by diluting the stock solution in the desired cell culture
medium or experimental buffer immediately before use. For example, to prepare a 100 uM
working solution, add 1 uL of the 100 mM stock solution to 1 mL of culture medium.

o Ensure that the final concentration of DMSO in the cell culture medium is minimal
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

Safety Precautions:

e Handle 2-APB powder in a well-ventilated area or a chemical fume hood.
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o Wear appropriate personal protective equipment, including gloves, a lab coat, and safety
glasses[10][11].

e Avoid inhalation of the powder and contact with skin and eyes[10][11]. In case of contact,
rinse the affected area thoroughly with water[11][12].

Visualizations
Signaling Pathway of 2-APB Action
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Caption: A diagram illustrating the modulation of calcium signaling pathways by 2-APB.
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Experimental Workflow for 2-APB Stock Solution
Preparation
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Caption: A workflow diagram for the preparation of a 2-APB stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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